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Compound of Interest

Compound Name: EPZ015666

Cat. No.: B15602598

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like EPZ015666, a potent and selective PRMT5 inhibitor, are

paramount to ensuring laboratory safety and environmental protection. Adherence to

established protocols is critical for maintaining a safe laboratory environment and complying

with regulatory standards for chemical waste management. This guide provides essential, step-

by-step information for the safe disposal of EPZ015666.

Understanding the Compound: Key Data
A summary of essential quantitative data for EPZ015666 is provided below for quick reference.
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Property Value

Molecular Formula C₂₀H₂₅N₅O₃

Molecular Weight 383.44 g/mol

CAS Number 1616391-65-1

Physical State Solid

Solubility Soluble in DMSO and ethanol

Storage Temperature -20°C

Step-by-Step Disposal Protocol
The disposal of EPZ015666 should be managed as hazardous waste. On-site treatment should

not be attempted unless conducted by trained personnel in a controlled environment with

appropriate equipment. The primary and recommended method for disposal is through a

licensed and approved hazardous waste disposal facility.

1. Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with EPZ015666, including residual powder,

weighing papers, contaminated personal protective equipment (PPE) such as gloves and lab

coats, and bench paper, must be collected in a designated, leak-proof, and clearly labeled

hazardous waste container. The container must be compatible with the chemical and kept

sealed to prevent any release.

Liquid Waste: Solutions containing EPZ015666 should be collected in a dedicated, sealed,

and compatible waste container. Do not mix this waste with other, incompatible waste

streams.

Sharps: Any sharps, such as needles or blades, contaminated with EPZ015666 must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Container Labeling:
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Proper labeling of hazardous waste containers is crucial for safety and regulatory compliance.

The label must include:

The words "Hazardous Waste"

The full chemical name: "EPZ015666"

The CAS Number: "1616391-65-1"

Appropriate hazard pictograms (e.g., for toxicity, environmental hazard).

The date of waste accumulation.

The name and contact information of the responsible researcher or laboratory.

3. Storage of Hazardous Waste:

Store the sealed and labeled waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area. This area should be away from general laboratory traffic

and incompatible materials to prevent accidental spills or reactions.

4. Empty Container Disposal:

Containers that held EPZ015666 must be triple-rinsed with a suitable solvent (e.g., ethanol or

another solvent in which EPZ015666 is soluble). The rinsate from this process is considered

hazardous waste and must be collected and disposed of accordingly.[1] After triple-rinsing, the

container may be disposed of as regular non-hazardous waste, provided all labels are removed

or defaced.[1]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste. Provide the EHS department with a complete inventory of the

waste, including the chemical name and quantity.[2]

Spill Management Protocol
In the event of a spill of EPZ015666, the following steps should be taken immediately:
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Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.

Isolate the Area: Secure the area to prevent unauthorized entry.

Report: Notify your laboratory supervisor and your institution's EHS department at once.[2]

Cleanup (Only if trained and equipped):

For small spills of solid material, carefully sweep up the powder, avoiding the creation of

dust, and place it in a labeled hazardous waste container.[3]

For liquid spills, use an appropriate absorbent material from a chemical spill kit.[2]

All materials used for cleanup must be disposed of as hazardous waste.[2][3]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of EPZ015666.
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Click to download full resolution via product page

Caption: Disposal workflow for EPZ015666.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of EPZ015666, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific safety and disposal guidelines, as they may have

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15602598/docs?utm_src=pdf-body-img#proper-disposal-of-epz015666-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602598/docs?utm_src=pdf-body#proper-disposal-of-epz015666-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602598/docs?utm_src=pdf-body#proper-disposal-of-epz015666-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602598?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/A_Guide_to_the_Safe_Disposal_of_5_7_Dichloropyrazolo_1_5_a_pyrimidine.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_6_Diphenylpyrimidine_4_1H_thione.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_4_Dichloro_6_piperidin_1_yl_pyrimidine.pdf
https://www.benchchem.com/product/b15602598/docs#proper-disposal-of-epz015666-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602598/docs#proper-disposal-of-epz015666-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602598/docs#proper-disposal-of-epz015666-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602598/docs#proper-disposal-of-epz015666-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15602598?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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